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Compound of Interest

Compound Name: Perivine

Cat. No.: B192073

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring laboratory safety and environmental
protection. Perivine, an indole alkaloid derived from Catharanthus roseus (formerly Vinca
rosea), requires careful management due to its classification as a vinca alkaloid, a group of
compounds known for their cytotoxic properties.[1][2] This guide provides a comprehensive,
step-by-step procedure for the safe disposal of perivine, aligning with best practices for
handling potent and hazardous chemicals in a research environment.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for perivine is not readily available, its identity as a
vinca alkaloid necessitates that it be treated as a hazardous and potentially cytotoxic
substance. Vinca alkaloids are known to be anti-mitotic agents, meaning they inhibit cell
division.[1][3] Therefore, all waste containing perivine, including pure compound, solutions,
and contaminated materials, must be handled as hazardous chemical waste.

Key Chemical and Physical Properties of Perivine:
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Property Value Source
Molecular Formula C20H22N203 [41516171
Molecular Weight 338.40 g/mol [4105161[7]
CAS Number 2673-40-7 [4][5][6]
Appearance Prisms from methanol [5]

pKa (in 66% DMF) 75 [5]

Step-by-Step Disposal Protocol for Perivine Waste

This protocol outlines the mandatory steps for the safe disposal of perivine waste in a
laboratory setting. This procedure applies to pure perivine, solutions containing perivine, and
any materials contaminated with it.

1. Personal Protective Equipment (PPE):

Before handling any perivine waste, all personnel must wear appropriate PPE to prevent
exposure. This includes:

o Hand Protection: Wear dual-layered chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Use chemical safety goggles with side shields or a face shield.

o Skin and Body Protection: A disposable, solid-front, back-closing lab coat and closed-toe
shoes are required.

» Respiratory Protection: All handling of solid perivine or concentrated solutions should be
performed within a certified chemical fume hood to prevent inhalation of aerosols or dust.

2. Waste Segregation and Collection:
Proper segregation is crucial to prevent hazardous reactions and ensure compliant disposal.

» Designated Waste Container: Collect all perivine waste in a dedicated, clearly labeled
hazardous waste container. The container should be made of a compatible material, such as
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high-density polyethylene (HDPE), and have a secure, leak-proof lid.

Waste Stream Separation:

o Solid Waste: Collect unused or expired pure perivine, contaminated personal protective
equipment (gloves, disposable lab coats), weigh boats, and other contaminated
disposable labware in a designated solid hazardous waste container.

o Liquid Waste: Collect all solutions containing perivine in a separate, dedicated liquid
hazardous waste container. Do not mix with other solvent waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) department.

o Sharps Waste: Needles, syringes, or other sharps contaminated with perivine must be
disposed of in a designated, puncture-proof sharps container that is also labeled as
containing hazardous chemical waste.

. Decontamination of Reusable Labware:

Initial Rinse: The first rinse of any reusable labware (e.g., glassware) that has come into
contact with perivine must be collected as hazardous liquid waste. Use a suitable solvent
(e.g., ethanol or acetone) to rinse all surfaces thoroughly and decant the rinsate into the
designated liquid perivine hazardous waste container.

Subsequent Rinses: Perform at least two additional rinses with the solvent. Depending on
institutional policy, these subsequent rinses may also need to be collected as hazardous
waste. Consult your institution's EHS guidelines for specific instructions.

. Storage of Hazardous Waste:

Labeling: All hazardous waste containers must be accurately and clearly labeled with the
words "Hazardous Waste," the full chemical name ("Perivine"), the concentration, and the
date accumulation started.

Storage Location: Store hazardous waste containers in a designated Satellite Accumulation
Area (SAA) that is under the control of the laboratory personnel. The SAA should be in a
secondary containment tray to prevent the spread of any potential spills.
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» Container Management: Keep waste containers closed at all times except when adding
waste. Do not overfill containers.

5. Final Disposal:

o Contact EHS: Once a waste container is full or is no longer being used, contact your

institution's Environmental Health and Safety (EHS) department to arrange for pickup and
disposal. Follow all institutional procedures for waste manifest and pickup requests.

Experimental Workflow for Perivine Disposal

The following diagram illustrates the logical workflow for the proper disposal of perivine waste.
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Caption: Logical workflow for the proper disposal of perivine waste.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

perivine, thereby protecting themselves, their colleagues, and the environment. Always consult
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your institution's specific guidelines and your laboratory's Chemical Hygiene Plan for any
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b192073#perivine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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